tert-butyl ((1H-indol-2-yl)methyl)carbamate
Overview
Description
Tert-butyl ((1H-indol-2-yl)methyl)carbamate is a useful research compound. Its molecular formula is C14H18N2O2 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Indoles with Oxygen-Bearing Substituents
This compound is used for synthesizing indoles with oxygen-bearing substituents at the benzene moiety, which is a key process in organic chemistry (Kondo, Kojima, & Sakamoto, 1997).
Catalysis in Oxidation of Alcohols
A derivative, tert-butyl 1-hydroxy-2-methyl-6-trifluoromethyl-1H-indole-3-carboxylate, acts as a catalyst for the chemoselective aerobic oxidation of allylic and benzylic alcohols without affecting non-allylic alcohols (Shen et al., 2012).
Use in Diels-Alder Reactions
Tert-Butyl 3a-methyl-5-oxo-2,3,3a,4,5,6-hexahydroindole-1-carboxylate is utilized in Diels-Alder reactions and for preparing hexahydroindolinones (Padwa, Brodney, & Lynch, 2003).
Potential as α Secretase Inhibitor
Tert-Butyl-2-(3,5-difluorophenyl)-1-((S)-oxiran-2-yl)ethyl)carbamate has potential as a novel α secretase inhibitor, indicating its significance in medicinal chemistry (Ghosh, Cárdenas, & Brindisi, 2017).
Intermediate in Active Compounds
Tert-Butyl 5-amino-4 ((2-(dimethylamino) ethyl) (methyl) amino) -2methoxyphenyl) carbamate is an important intermediate in compounds like omisertinib (AZD9291), used in pharmacology (Zhao, Guo, Lan, & Xu, 2017).
Inhibitor for Staphylococcus aureus NorA Efflux Pump
Tert-butyl (2(3hydroxyureido)2(1Hindol-3yl)ethyl)carbamate is a new antibacterial compound, not toxic for human cells, and specifically inhibits the Staphylococcus aureus NorA efflux pump (Héquet et al., 2014).
Chiral Amino Carbonyl Synthesis
Tert-Butyl phenyl(phenylsulfonyl)methylcarbamate is used in asymmetric mannich reactions for synthesizing chiral amino carbonyl compounds (Yang, Pan, & List, 2009).
Functionalized Carbamates Synthesis
It is involved in reactions leading to functionalized carbamates, essential in organic synthesis (Ortiz, Guijarro, & Yus, 1999).
Cytotoxic Activity Against Carcinoma Cell Lines
Jaspine B, an intermediate of tert-butyl derivatives, shows cytotoxic activity against several human carcinoma cell lines (Tang et al., 2014).
Deprotection in Organic Synthesis
Aqueous phosphoric acid effectively deprotects tert-butyl carbamates, a vital step in organic synthesis while preserving stereochemical integrity (Li et al., 2006).
properties
IUPAC Name |
tert-butyl N-(1H-indol-2-ylmethyl)carbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O2/c1-14(2,3)18-13(17)15-9-11-8-10-6-4-5-7-12(10)16-11/h4-8,16H,9H2,1-3H3,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQMWTQKNPSEQKN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1=CC2=CC=CC=C2N1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl ((1H-indol-2-yl)methyl)carbamate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
